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A Comprehensive Guide to the Mechanical Testing of Glycolide-Based Polymers for
Biomedical Applications

For researchers, scientists, and drug development professionals, understanding the
mechanical properties of biodegradable polymers is paramount in the design and evaluation of
medical devices such as sutures, scaffolds for tissue engineering, and drug delivery systems.
Glycolide-based polymers, including polyglycolic acid (PGA) and its copolymers like
poly(lactic-co-glycolic acid) (PLGA), are at the forefront of this field due to their biocompatibility
and tunable degradation profiles. This guide provides a comparative analysis of the mechanical
properties of glycolide-based polymers and common alternatives, supported by experimental
data and detailed testing protocols.

Comparative Mechanical Properties

The selection of a biodegradable polymer for a specific biomedical application is heavily
influenced by its mechanical properties. This section provides a quantitative comparison of key
mechanical attributes of PGA, polylactide (PLA), and polycaprolactone (PCL).

Tensile Properties

Tensile testing is crucial for applications where the material will be subjected to pulling forces,
such as in sutures and tissue engineering scaffolds. Key parameters include Young's modulus
(a measure of stiffness), tensile strength (the maximum stress a material can withstand before
breaking), and elongation at break (a measure of ductility).
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. Young's Modulus Tensile Strength Elongation at

Material

(GPa) (MPa) Break (%)
Polyglycolic Acid

12.5[1] 40-55[2] 15-35[1]
(PGA)
Polylactic Acid (PLA)  1.5-3[2] 35([3] 3-10[2]
Polycaprolactone

0.2-0.4 23[4] >700[4]
(PCL)
Poly(L-lactide-co-
glycolide) (PLGA) 1.0-2.0 40-50 2-5
(50:50)
Poly(L-lactide-co-
glycolide) (PLGA) 2.0-3.0 50-60 1-3

(75:25)

PGA exhibits a high Young's modulus and tensile strength, making it suitable for applications

requiring high initial strength, such as sutures.[1] However, it has a lower elongation at break

compared to PCL, indicating it is more brittle. PCL, on the other hand, is a much more flexible

and ductile material with a very high elongation at break, but it has significantly lower stiffness

and strength.[4] PLA offers a balance of properties, with moderate stiffness and strength. The

properties of PLGA copolymers can be tailored by adjusting the lactide-to-glycolide ratio; a

higher glycolide content generally increases the mechanical strength.[1][5]

Compressive Properties

For applications such as bone tissue engineering scaffolds, which need to withstand

compressive loads, the compressive modulus and strength are critical parameters.
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. Compressive Compressive .

Material Porosity (%)
Modulus (MPa) Strength (MPa)
50-111 (decreases

PGA Scaffold ] )
with degradation)

PLA Scaffold

PCL Scaffold 12.1-14.9 0.6-10.0 51.1-80.9
0.6-1.1 (after porogen

PLGA Scaffold

removal)

The compressive properties of scaffolds are highly dependent on their porosity and
architecture. PCL scaffolds have been extensively studied, and their compressive modulus and
strength can be tailored by controlling the porosity.[6]

Experimental Protocols

Accurate and reproducible mechanical testing is essential for comparing materials and
ensuring the quality of medical devices. The following are detailed methodologies for key
mechanical tests based on widely accepted standards.

Tensile Testing of Thin Films and Sutures (ASTM D882)

Objective: To determine the tensile properties of thin plastic sheeting and films (<1 mm thick).

[71[8]
Specimen Preparation:

o Cut rectangular specimens from the polymer film. The width should be between 5 and 25.4
mm, and the length should be at least 150 mm.[9]

e Ensure the edges are smooth and free of nicks.
o For sutures, the entire suture strand is typically used as the specimen.

o Condition the specimens at 23 £ 2 °C and 50 + 10% relative humidity for at least 40 hours
before testing.[7]
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Test Procedure:
» Set the initial grip separation on a universal testing machine.
e Mount the specimen in the grips, ensuring it is aligned vertically and not under tension.

o Set the crosshead speed. The speed is determined by the strain rate and the initial grip
separation. A common rate is 50 mm/min.[9]

o Start the test and record the force and elongation until the specimen breaks.[10]

o Calculate tensile strength, Young's modulus, and elongation at break from the stress-strain

curve.

Compression Testing of Porous Scaffolds (ASTM D695)

Objective: To determine the compressive properties of rigid plastics and porous scaffolds.[11]
[12]

Specimen Preparation:

» Prepare cylindrical or rectangular block specimens. Typical dimensions for blocks are 12.7 x
12.7 x 25.4 mm, and for cylinders, a diameter of 12.7 mm and a length of 25.4 mm.[13]

e Ensure the loading surfaces are flat and parallel.
» Condition the specimens at 23 £ 2 °C and 50 + 5% relative humidity for at least 40 hours.[12]

Test Procedure:

Place the specimen between the compression platens of a universal testing machine.

Apply a preload to ensure uniform contact.

Compress the specimen at a constant crosshead speed, typically 1.3 mm/min.[14][15]

Record the force and displacement data until the specimen fails or a predefined strain is
reached.
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o Calculate the compressive strength and compressive modulus from the resulting stress-
strain curve.

Visualizing Workflows and Relationships
Experimental Workflow for Mechanical Testing

The following diagram illustrates a typical workflow for the mechanical characterization of a
biodegradable polymer.
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Sample Preparation
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Caption: A typical workflow for mechanical testing of biodegradable polymers.
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Selecting the Appropriate Mechanical Test

The choice of mechanical test is dictated by the intended application of the polymer. This
flowchart provides a decision-making guide.

Caption: A flowchart for selecting the appropriate mechanical test.

Structure-Property Relationships in Glycolide-Based
Polymers

The mechanical properties of glycolide-based polymers are intrinsically linked to their
molecular structure and morphology.
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Caption: Key structure-property relationships in glycolide-based polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sustainable and Biodegradable Polymers: PGA, PLA and PLGA [specificpolymers.com]
o 2.researchgate.net [researchgate.net]
¢ 3. mdpi.com [mdpi.com]

o 4. Degradation of Poly(e-caprolactone) Resorbable Multifilament Yarn under Physiological
Conditions - PMC [pmc.ncbi.nim.nih.gov]

o 5. Effect of the Lactide/Glycolide Ratio and Molecular Weight of PLGA on the Bovine BMPs
Microspheres Systems | Scientific.Net [scientific.net]

o 6. researchgate.net [researchgate.net]
e 7. micomlab.com [micomlab.com]

e 8. ASTM D882-18: Standard Test Method for Tensile Properties of Thin Plastic Sheeting -
The ANSI Blog [blog.ansi.org]

e 9. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]
e 10. Tensile Properties (Sheet) ASTM D882 [intertek.com]

e 11. testinglab.com [testinglab.com]

e 12. micomlab.com [micomlab.com]

e 13. Compression Properties ASTM D695, ISO 604 [intertek.com]

e 14. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]

e 15. eurolab.net [eurolab.net]

« To cite this document: BenchChem. [mechanical testing of glycolide-based polymers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360168#mechanical-testing-of-glycolide-based-
polymers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1360168?utm_src=pdf-custom-synthesis
https://specificpolymers.com/pga-pla-plga-functional-and-biodegradable-polymers/
https://www.researchgate.net/figure/Maximum-forces-stiffness-and-elongation-at-break-differed-between-different-PCL-bulk_fig3_363849780
https://www.mdpi.com/1996-1944/14/21/6381
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536568/
https://www.scientific.net/AMR.466-467.405
https://www.scientific.net/AMR.466-467.405
https://www.researchgate.net/figure/Variation-of-ultimate-strength-and-Youngs-modulus-of-PCL-PLA-and-PGA-mixture-a-PCL_fig10_394461677
https://www.micomlab.com/micom-testing/astm-d882/
https://blog.ansi.org/ansi/astm-d882-18-tensile-thin-plastic-test/
https://blog.ansi.org/ansi/astm-d882-18-tensile-thin-plastic-test/
https://www.wtsmachinery.com/astm-d882/
https://www.intertek.com/polymers-plastics/tensile-testing/astm-d638-iso-527/
https://www.testinglab.com/astm-d695-plastics-compression-testing
https://www.micomlab.com/micom-testing/astm-d695/
https://www.intertek.com/polymers-plastics/testlopedia/compression-properties-astm-d695/
https://borgoltz.aoe.vt.edu/aoe3054/manual/expt5/D695.6642.pdf
https://www.eurolab.net/en/testler/malzeme-testleri/astm-d695-15-sert-plastiklerin-basinc-ozellikleri-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1360168#mechanical-testing-of-glycolide-based-polymers
https://www.benchchem.com/product/b1360168#mechanical-testing-of-glycolide-based-polymers
https://www.benchchem.com/product/b1360168#mechanical-testing-of-glycolide-based-polymers
https://www.benchchem.com/product/b1360168#mechanical-testing-of-glycolide-based-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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